4-Bromo-1-(2-methoxyethoxy)-2-nitrobenzene

• IUPAC Name: 4-bromo-1-(2-methoxyethoxy)-2-nitrobenzene
• InChI: InChI=1S/C9H10BrNO4/c1-14-4-5-15-9-3-2-7(10)6-8(9)11(12)13/h2-3,6H,4-5H2,1H3
• InChI Key: JDMAYXLFPMODFC-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C=C1)Br)[N+](=O)[O-]
• Molecular Formula: C9H10BrNO4
• Molecular Weight: 276.08 g/mol
• CAS RN: 1248106-15-1

Description

“4-Bromo-1-(2-methoxyethoxy)-2-nitrobenzene” is a chemical compound with the molecular formula C10H13BrO3. It has a molecular weight of 261.12. The compound is also known by its IUPAC name, 4-bromo-1-methoxy-2-(2-methoxyethoxy)benzene.

Molecular Structure Analysis

The molecular structure of “4-Bromo-1-(2-methoxyethoxy)-2-nitrobenzene” consists of a benzene ring substituted with bromo, nitro, and methoxyethoxy groups. The exact spatial arrangement of these groups would depend on the specific synthetic route used.

Physical And Chemical Properties Analysis

The compound has a predicted boiling point of 322.3±37.0 °C and a predicted density of 1.246±0.06 g/cm3 at 20 °C under a pressure of 760 Torr.

Scientific Research Applications

Intermediate in Organic Synthesis

Compounds similar to 4-Bromo-1-(2-methoxyethoxy)-2-nitrobenzene serve as key intermediates in the synthesis of more complex molecules. For instance, 1-(2-Bromoethoxy)-4-nitrobenzene has been prepared from 4-nitrophenol and 1,2-dibromoethane via the Williamson Reaction, showcasing the compound's role in the synthesis of medical treatments such as dofetilide, a medication for arrhythmia (Zhai Guang-xin, 2006).

Liquid Crystal Research

Research into monomers containing para-methoxyazobenzene as the mesogenic group has led to the synthesis and characterization of novel series of monomers showing liquid crystalline behavior. This underscores the relevance of methoxy substituted benzene derivatives in materials science, particularly in the development of liquid crystals (Guojie Wang et al., 2000).

Polymer Science

A novel approach to the synthesis of substituted dibenzofulvenes, which are precursors to pi-stacked poly(dibenzofulvene)s, demonstrates the utility of substituted benzene derivatives in polymer science. The methodology facilitates the production of a range of substituted dibenzofulvenes, indicating the potential for 4-Bromo-1-(2-methoxyethoxy)-2-nitrobenzene in similar applications (M. Wong & L. Leung, 2010).

Surface Engineering

Studies on benzene derivatives grafted onto Si(111) surfaces, including methoxy-, bromo-, and nitrobenzene, highlight the significance of these compounds in modifying surface properties for applications in electronics and sensor technology. These modifications can affect electron affinity and work function, essential for silicon-based device engineering (R. Hunger et al., 2006).

Solar Cell Enhancement

The addition of 1-Bromo-4-Nitrobenzene to the active layer of polymer solar cells (PSCs) has been shown to improve power conversion efficiency by enhancing excitonic dissociation at the donor–acceptor interface. This suggests that bromo-nitrobenzene derivatives can play a critical role in optimizing the performance of solar energy devices (G. Fu et al., 2015).